Cas no 1192-58-1 (1-methyl-1H-pyrrole-2-carbaldehyde)

1-methyl-1H-pyrrole-2-carbaldehyde Properties

Names and Identifiers

• 1-Methylpyrrole-2-carboxaldehyde
• 1-methylpyrrole-2-carbaldehyde
• 1-Methyl-1H-pyrrole-2-carbaldehyde
• 1-Methyl-2-pyrrolecarboxaldehyde
• N-Methylpyrrole-2-carboxaldehyde
• N-Methyl-2-pyrrolecarboxaldehyde
• 1-Methylpyrrole-2-aldehyde
• 2-Formyl-1-methylpyrrole
• +Expand

• MDL： MFCD00003087
• InChIKey： OUKQTRFCDKSEPL-UHFFFAOYSA-N
• Inchi： 1S/C6H7NO/c1-7-4-2-3-6(7)5-8/h2-5H,1H3
• SMILES： CN1C=CC=C1C=O
• BRN： 107811

Computed Properties

• Exact Mass: 109.05300
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 1
• Monoisotopic Mass: 109.052764
• Heavy Atom Count: 8
• Complexity: 92.5
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.5
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 22

Experimental Properties

• LogP: 0.83760
• PSA: 22.00000
• Refractive Index: 1.558-1.562
• Boiling Point: 90°C/22mmHg(lit.)
• Melting Point: 58
• Flash Point: Fahrenheit: 161.6 ° f < br / > Celsius: 72 ° C < br / >
• FEMA: 3514
• Color/Form: Orange, colorless liquid
• Solubility: Not determined
• Sensitiveness: Air Sensitive
• Density: 1.016 g/mL at 25 °C(lit.)

1-methyl-1H-pyrrole-2-carbaldehyde Security Information

• Symbol: GHS07
• RTECS：UX9350000
• WGK Germany：3
• Safety Term：S26;S36
• Safety Instruction： S26-S36
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xi
• Hazard Statement： H227-H315-H319
• Warning Statement： P210-P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P370+P378-P403+P235-P501
• Prompt：warning
• Storage Condition：2-8°C
• Risk Phrases： 36/37/38
• Signal Word：Warning
• FLUKA BRAND F CODES：8-10-23

1-methyl-1H-pyrrole-2-carbaldehyde Customs Data

• HS CODE：29339990
• Customs Data：

  China Customs Code:

  2933990090

  Overview:

  2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%